1,3-dimethyl-N-[1-[(2-methylphenyl)methyl]pyrazol-3-yl]pyrazole-4-carboxamide

• Molecular Formula: C17H19N5O
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 1,3-dimethyl-N-[1-[(2-methylphenyl)methyl]pyrazol-3-yl]pyrazole-4-carboxamide
• InChI: InChI=1S/C17H19N5O/c1-12-6-4-5-7-14(12)10-22-9-8-16(20-22)18-17(23)15-11-21(3)19-13(15)2/h4-9,11H,10H2,1-3H3,(H,18,20,23)
• InChI Key: RDMWAOVIOYLZBD-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2C=CC(=N2)NC(=O)C3=CN(N=C3C)C

Description

1,3-dimethyl-N-[1-[(2-methylphenyl)methyl]pyrazol-3-yl]pyrazole-4-carboxamide, also known as DMPP, is a chemical compound that has gained attention in the scientific community for its potential applications in research. DMPP belongs to the class of pyrazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1,3-dimethyl-N-[1-[(2-methylphenyl)methyl]pyrazol-3-yl]pyrazole-4-carboxamide is not fully understood. However, studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. This compound has also been found to inhibit the expression of NF-κB, a transcription factor that plays a key role in inflammation and cancer. Additionally, this compound has been shown to inhibit the activity of COX-2, an enzyme that is involved in inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. This compound has also been found to inhibit the expression of pro-inflammatory cytokines and reduce oxidative stress. Additionally, this compound has been shown to have a neuroprotective effect and can improve cognitive function.

Advantages and Limitations for Lab Experiments

1,3-dimethyl-N-[1-[(2-methylphenyl)methyl]pyrazol-3-yl]pyrazole-4-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also relatively inexpensive compared to other anticancer compounds. However, this compound has some limitations. It has low solubility in water, which can limit its use in some experiments. Additionally, this compound has not been extensively studied in vivo, and its toxicity profile is not fully understood.

Future Directions

There are several future directions for research on 1,3-dimethyl-N-[1-[(2-methylphenyl)methyl]pyrazol-3-yl]pyrazole-4-carboxamide. One area of interest is the development of this compound analogs with improved solubility and bioavailability. Another area of interest is the investigation of the potential of this compound as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action and toxicity profile of this compound.

Synthesis Methods

1,3-dimethyl-N-[1-[(2-methylphenyl)methyl]pyrazol-3-yl]pyrazole-4-carboxamide can be synthesized using various methods, including the reaction of 3-methyl-1-phenyl-1H-pyrazol-5-amine with 2-methylbenzyl bromide in the presence of potassium carbonate. Another method involves the reaction of 3-methyl-1-phenyl-1H-pyrazol-5-amine with 2-methylbenzyl chloride in the presence of potassium carbonate and copper powder. Both methods result in the formation of this compound as a white crystalline solid.

Scientific Research Applications

1,3-dimethyl-N-[1-[(2-methylphenyl)methyl]pyrazol-3-yl]pyrazole-4-carboxamide has been found to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that this compound has anticancer properties and can induce apoptosis in cancer cells. This compound has also been found to inhibit the growth of tumor cells in vitro and in vivo. Additionally, this compound has been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various diseases.